Cas no 2807464-57-7 (1-(2-Chloro-6-fluoro-3-methoxyphenyl)-2,2,2-trifluoroethanone)

• Product Name: 1-(2-Chloro-6-fluoro-3-methoxyphenyl)-2,2,2-trifluoroethanone
• CAS No: 2807464-57-7
• MF: C₉H₅ClF₄O₂
• MW: 256.581415891647
• CID: 6795796
• PubChem ID: 164894443
• Update Time: 2025-05-25

1-(2-Chloro-6-fluoro-3-methoxyphenyl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

• 2807464-57-7
• 1-(2-Chloro-6-fluoro-3-methoxyphenyl)-2,2,2-trifluoroethanone
• MFCD33404295

• Inchi： 1S/C9H5ClF4O2/c1-16-5-3-2-4(11)6(7(5)10)8(15)9(12,13)14/h2-3H,1H3
• InChI Key： UPNRBQKDHQZVTD-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C(C(F)(F)F)=O)F)OC

Computed Properties

• Exact Mass: 255.9914197g/mol
• Monoisotopic Mass: 255.9914197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(2-Chloro-6-fluoro-3-methoxyphenyl)-2,2,2-trifluoroethanone

Comprehensive Overview of 1-(2-Chloro-6-fluoro-3-methoxyphenyl)-2,2,2-trifluoroethanone (CAS No. 2807464-57-7): Properties, Applications, and Industry Relevance

1-(2-Chloro-6-fluoro-3-methoxyphenyl)-2,2,2-trifluoroethanone (CAS No. 2807464-57-7) is a specialized fluorinated aromatic ketone compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro-fluoro-methoxy substitution pattern and a trifluoroacetyl functional group, makes it a valuable intermediate for synthesizing bioactive molecules. This compound is particularly relevant in the development of small-molecule inhibitors and crop protection agents, aligning with current industry trends toward precision chemistry and sustainable solutions.

The growing demand for fluorinated building blocks in drug discovery has positioned 1-(2-Chloro-6-fluoro-3-methoxyphenyl)-2,2,2-trifluoroethanone as a compound of interest. Researchers frequently search for "fluorinated ketone synthesis" or "chloro-fluoro aromatic intermediates," reflecting its utility in optimizing drug metabolism and pharmacokinetic (DMPK) properties. Its electron-withdrawing trifluoromethyl group enhances binding affinity in target proteins, a feature highly sought after in kinase inhibitor design—a hot topic in oncology and inflammation research.

From a synthetic chemistry perspective, this compound exemplifies advancements in regioselective halogenation and methoxy group stabilization techniques. Recent publications highlight its role in constructing heterocyclic scaffolds, addressing the pharmaceutical industry's need for diverse molecular architectures. Environmental considerations also come into play; the compound's potential for low-residue agrochemicals resonates with global initiatives to reduce ecological footprints—a frequently searched topic in green chemistry forums.

Analytical characterization of CAS 2807464-57-7 typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry, ensuring compliance with stringent regulatory standards. These methods are critical for quality control, especially when the compound is used in high-throughput screening libraries—a trending subject in AI-driven drug discovery platforms. Suppliers often emphasize its batch-to-batch consistency, a key concern for industrial-scale applications.

Market analysts note rising inquiries about "cost-effective fluorination methods" and "scalable aromatic ketone production," directly linking to this compound's commercial viability. Its stability under Grignard reaction conditions and compatibility with palladium-catalyzed couplings further expand its synthetic utility, making it a versatile candidate for structure-activity relationship (SAR) studies—a frequently discussed topic in medicinal chemistry webinars.

In conclusion, 1-(2-Chloro-6-fluoro-3-methoxyphenyl)-2,2,2-trifluoroethanone represents a convergence of cutting-edge synthetic chemistry and applied life science needs. Its multifaceted applications—from pharmaceutical intermediates to material science precursors—underscore its importance in contemporary research. As industries increasingly prioritize molecular diversity and process sustainability, this compound is poised to remain a focal point in scientific and commercial discussions.